Cas no 1196396-94-7 (diethyl({2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl})amine)

diethyl({2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl})amine structure
1196396-94-7 structure
Product Name:diethyl({2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl})amine
CAS No:1196396-94-7
MF:C18H30BNO3
MW:319.246705532074
CID:2116955
PubChem ID:58354678
Update Time:2023-11-24

diethyl({2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl})amine Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]Ethanamine
    • diethyl({2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl})amine
    • VFWYNMQUGAHDAU-UHFFFAOYSA-N
    • NE30309
    • Diethyl-{2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-ethyl}-amine
    • diethyl({2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl})amine
    • Inchi: 1S/C18H30BNO3/c1-7-20(8-2)13-14-21-16-11-9-15(10-12-16)19-22-17(3,4)18(5,6)23-19/h9-12H,7-8,13-14H2,1-6H3
    • InChI Key: VFWYNMQUGAHDAU-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)OCCN(CC)CC)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 347
  • Topological Polar Surface Area: 30.9

diethyl({2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl})amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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diethyl({2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl})amine
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